Cas no 2224450-60-4 (4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide)

• Product Name: 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide
• CAS No: 2224450-60-4
• MF: C₁₂H₁₆ClFN₂O₂
• MW: 274.719045639038
• CID: 5411740
• PubChem ID: 132390462
• Update Time: 2025-06-13

4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034123290
• 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide
• 2224450-60-4
• EN300-6716405
• Z3016324964

• Inchi： 1S/C12H16ClFN2O2/c1-16(7-3-4-8-18-2)12(17)10-9(13)5-6-15-11(10)14/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： KRLDMRDZAKHFMN-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(N(C)CCCCOC)=O)F

Computed Properties

• Exact Mass: 274.0884336g/mol
• Monoisotopic Mass: 274.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide

Comprehensive Overview of 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide (CAS No. 2224450-60-4)

The compound 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide, identified by its CAS number 2224450-60-4, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a chloro-fluoro substitution pattern and a methoxybutyl-methyl carboxamide side chain. These attributes contribute to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives has surged due to their versatility in drug discovery and crop protection. The presence of both chloro and fluoro substituents in this compound enhances its metabolic stability and binding affinity, addressing key challenges in modern medicinal chemistry. Researchers frequently search for terms like "pyridine carboxamide applications" or "fluoro-chloro pyridine synthesis," reflecting the growing interest in this chemical space.

The N-(4-methoxybutyl)-N-methyl moiety in CAS 2224450-60-4 introduces favorable solubility characteristics, a critical factor for bioavailability optimization. This aligns with current industry trends emphasizing "improved drug solubility" and "formulation enhancement," which rank highly in scientific literature searches. The compound's balanced lipophilicity, calculated logP values, and hydrogen bonding capacity make it a promising candidate for lead optimization programs.

Analytical studies of 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide typically employ advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's purity and structural integrity, addressing common search queries like "pyridine derivative characterization" and "halogenated compound analysis." The crystalline form of this material has shown excellent stability under standard storage conditions, a property highly valued in industrial applications.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate for constructing more complex molecular architectures. Organic chemists often investigate "pyridine ring functionalization" and "amide bond formation strategies," both relevant to the manipulation of CAS 2224450-60-4. Recent publications highlight its utility in palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, expanding its potential in diversity-oriented synthesis.

The environmental fate and ecological impact of halogenated pyridine compounds remain active research areas, with particular attention to biodegradation pathways. Regulatory-compliant disposal methods for 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide follow established guidelines for similar structural analogs, addressing concerns reflected in searches for "green chemistry halogenated compounds." Proper handling procedures ensure minimal environmental release during research applications.

In pharmacological screening, derivatives of this scaffold have demonstrated interesting activity profiles against various biological targets. While CAS 2224450-60-4 itself is primarily used as a building block, structurally related compounds appear in patent literature for potential CNS and anti-inflammatory applications. This connection drives searches for "pyridine carboxamide biological activity" and "small molecule neuro modulators" across scientific databases.

The commercial availability of 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide through specialty chemical suppliers meets the needs of pharmaceutical development teams. Current market trends show increasing demand for custom synthetic intermediates, with particular growth in the "fluorinated building blocks" segment. Suppliers typically provide comprehensive analytical data and regulatory documentation to support research applications.

Future research directions for this compound class may explore its utility in materials science applications, particularly in the development of specialty polymers or electronic materials. The unique electronic properties imparted by its chloro-fluoro substitution pattern could enable novel applications beyond traditional medicinal chemistry, potentially answering emerging queries about "functional materials from heterocycles."

Quality control protocols for CAS 2224450-60-4 emphasize rigorous impurity profiling, especially for potential genotoxic species. This reflects industry-wide quality standards and responds to frequent searches regarding "pharmaceutical intermediate specifications." Advanced purification techniques ensure batch-to-batch consistency for critical research applications.

From a regulatory standpoint, proper classification and labeling of 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide follow globally harmonized systems. Safety data sheets provide comprehensive handling instructions, addressing common workplace safety concerns associated with halogenated organic compounds. Researchers often seek information on "laboratory chemical safety" and "personal protective equipment for synthetic chemistry," underscoring the importance of proper material handling.

The intellectual property landscape surrounding this compound includes various process patents and application patents for related structures. Patent searches frequently include terms like "pyridine carboxamide derivatives" and "pharmaceutical composition patents," indicating the competitive nature of this chemical space. Freedom-to-operate analyses are recommended before developing commercial applications.

In conclusion, 4-Chloro-2-fluoro-N-(4-methoxybutyl)-N-methylpyridine-3-carboxamide (CAS 2224450-60-4) represents a versatile intermediate with broad potential across multiple scientific disciplines. Its unique combination of substituents and functional groups continues to inspire innovative research, addressing contemporary challenges in molecular design and development. The compound's relevance persists as evidenced by sustained interest in related search terms and ongoing publications in peer-reviewed journals.